1-(3,4-dimethoxyphenyl)ethanone [2-(3-pyridinyl)-4-quinazolinyl]hydrazone

• IUPAC Name: N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]-2-pyridin-3-ylquinazolin-4-amine
• InChI: InChI=1S/C23H21N5O2/c1-15(16-10-11-20(29-2)21(13-16)30-3)27-28-23-18-8-4-5-9-19(18)25-22(26-23)17-7-6-12-24-14-17/h4-14H,1-3H3,(H,25,26,28)/b27-15+
• InChI Key: XZFPNERJNCGFEO-JFLMPSFJSA-N
• Canonical SMILES: CC(=NNC1=NC(=NC2=CC=CC=C21)C3=CN=CC=C3)C4=CC(=C(C=C4)OC)OC
• Isomeric SMILES: C/C(=N\NC1=NC(=NC2=CC=CC=C21)C3=CN=CC=C3)/C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

Synthesis Analysis

The synthesis of quinazoline derivatives, including compounds similar to the one , often involves reactions of hydrazones with triphosgene, leading to the formation of quinazolines and other related compounds. For instance, Alkhathlan et al. (2002) reported the synthesis of quinazoline, pyrazolo[1,5-c]quinazoline, and spiro quinazoline dimers from the reaction of 2-aminoacetophenone hydrazones with triphosgene, highlighting the versatility of hydrazone compounds in synthesizing complex quinazoline derivatives (Alkhathlan et al., 2002).

Molecular Structure Analysis

The molecular structure of hydrazone derivatives reveals significant insights into their chemical behavior and potential applications. For example, Kachi‐Terajima et al. (2022) analyzed the crystal structure of a hydrazone compound, demonstrating its existence solely in the hydrazone form and revealing its high pKa value through UV-Vis spectroscopic titration studies. This highlights the stability and reactive nature of such compounds (Kachi‐Terajima et al., 2022).

Chemical Reactions and Properties

Hydrazones undergo various chemical reactions, forming a plethora of derivatives with unique properties. Abdel-megeed et al. (2014) demonstrated the condensation of hydrazinoquinazolin-4-ones with D-sugars and aromatic aldehydes to produce hydrazones and their acetyl derivatives, showcasing the chemical versatility and reactivity of hydrazone compounds (Abdel-megeed et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s being investigated as a potential drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.